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Compound of Interest

Compound Name: 2,4-Dihydroxybenzoic Acid

Cat. No.: B146680 Get Quote

CAS Number: 89-86-1

Synonyms: β-Resorcylic acid, 2,4-DHBA, p-Hydroxysalicylic acid, 4-Carboxyresorcinol

This technical guide provides an in-depth overview of 2,4-Dihydroxybenzoic acid, a phenolic

compound with significant potential in research and drug development. The document outlines

its chemical properties, synthesis protocols, and biological activities, with a focus on

quantitative data and experimental methodologies.

Chemical and Physical Properties
2,4-Dihydroxybenzoic acid is a crystalline solid that is slightly soluble in water and soluble in

organic solvents like ethanol and acetone.[1] Its chemical structure, possessing both a

carboxylic acid and two hydroxyl groups, imparts it with notable antioxidant and antimicrobial

properties.
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Property Value Reference

Molecular Formula C₇H₆O₄ [2]

Molecular Weight 154.12 g/mol [2]

Melting Point 229 °C (decomposes) [3]

pKa₁ 3.11 [3]

pKa₂ 8.55 [3]

pKa₃ 14.0 [3]

Water Solubility Soluble [3]

Ethanol Solubility Soluble [3]

Diethyl Ether Solubility Soluble [3]

Benzene Solubility Soluble [3]

Synthesis of 2,4-Dihydroxybenzoic Acid
A common and effective method for the synthesis of 2,4-dihydroxybenzoic acid is the Kolbe-

Schmitt reaction, which involves the carboxylation of resorcinol.

Experimental Protocol: Kolbe-Schmitt Reaction[4]
Materials:

Resorcinol (5.9 g)

Sodium bicarbonate (25 g)

Distilled water (60 mL)

Concentrated Hydrochloric Acid (37%, 29 mL)

Oil bath

Round bottom flask (100 mL)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dihydroxybenzoic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dihydroxybenzoic-Acid
https://uknowledge.uky.edu/entomology_facpub/183/
https://uknowledge.uky.edu/entomology_facpub/183/
https://uknowledge.uky.edu/entomology_facpub/183/
https://uknowledge.uky.edu/entomology_facpub/183/
https://uknowledge.uky.edu/entomology_facpub/183/
https://uknowledge.uky.edu/entomology_facpub/183/
https://uknowledge.uky.edu/entomology_facpub/183/
https://uknowledge.uky.edu/entomology_facpub/183/
https://www.benchchem.com/product/b146680?utm_src=pdf-body
https://www.benchchem.com/product/b146680?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stirring apparatus

Beaker (500 mL)

Filtration apparatus

Procedure:

To a 100 mL round bottom flask, add 25 g of sodium bicarbonate and 5.9 g of resorcinol.

Add 60 mL of distilled water to the flask and mix the contents.

Place the flask in an oil bath and heat to 95-100 °C with continuous stirring for 2 hours. This

carboxylation step forms the sodium salt of 2,4-dihydroxybenzoic acid.

After 2 hours, increase the temperature to 130 °C and maintain for an additional 15 minutes

to ensure complete carboxylation.

Allow the flask to cool to room temperature. Transfer the contents to a 500 mL beaker,

rinsing the flask with a small amount of cold distilled water to ensure complete transfer.

Slowly add 29 mL of concentrated hydrochloric acid to the beaker with stirring. Exercise

caution as this will cause effervescence due to the release of carbon dioxide. This step

protonates the carboxylate to form the free acid, which will precipitate out of the solution.

Cool the beaker in an ice bath to promote complete crystallization.

Collect the crude product by filtration.

Recrystallize the crude product from a minimum amount of hot water to obtain pure, needle-

shaped crystals of 2,4-dihydroxybenzoic acid.

Dry the purified crystals.

Characterization:

The identity and purity of the synthesized 2,4-dihydroxybenzoic acid can be confirmed by

spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR)
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spectroscopy.

¹H NMR (DMSO-d₆): Spectral data can be found on various chemical databases.[4][5]

IR (ATR): Characteristic peaks for the hydroxyl and carbonyl groups can be observed.[1]

Biological Activities of 2,4-Dihydroxybenzoic Acid
2,4-Dihydroxybenzoic acid exhibits a range of biological activities, including antioxidant and

antimicrobial effects.

Antioxidant Activity
The antioxidant potential of 2,4-dihydroxybenzoic acid has been evaluated using various

assays. The following table summarizes its activity in comparison to its isomers.

Compound
DPPH IC₅₀
(µM)

ABTS (%
inhibition at
50 µM)

FRAP (µM
Fe²⁺ at 50
µM)

CUPRAC
(µM Trolox
equivalents
at 50 µM)

Reference

2,4-

Dihydroxyben

zoic acid

> 50 16.17 - 20.51 [6]

2,3-

Dihydroxyben

zoic acid

3.93 86.40 173.79 60.83 [6]

2,5-

Dihydroxyben

zoic acid

2.53 80.11 236.00 68.77 [6]

3,4-

Dihydroxyben

zoic acid

3.12 74.51 44.22 60.53 [6]

3,5-

Dihydroxyben

zoic acid

> 50 60.39 - 25.13 [6]
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Antimicrobial Activity
2,4-Dihydroxybenzoic acid has demonstrated inhibitory activity against a range of

microorganisms. The minimum inhibitory concentrations (MICs) are presented in the table

below.

Microorganism MIC (mg/mL) Reference

Escherichia coli 2 [7]

Pseudomonas aeruginosa 2 [7]

Staphylococcus aureus 2 [7]

Bacillus subtilis 2 [7]

Salmonella enteritidis 2 [7]

Candida albicans 2 [7]

Staphylococcus aureus MRSA 0.5 [8]

Potential Signaling Pathway in Cancer Cells
While the direct signaling pathways of 2,4-dihydroxybenzoic acid in human cells are still

under investigation, studies on structurally similar hydroxybenzoic acids provide valuable

insights into its potential mechanisms of action, particularly in cancer prevention and therapy.

Metabolites of flavonoids, such as 2,4,6-trihydroxybenzoic acid, have been shown to inhibit

cancer cell growth through the inhibition of Cyclin-Dependent Kinases (CDKs) and require the

monocarboxylate transporter SLC5A8 for cellular uptake.[3][9][10] Based on this, a

hypothesized signaling pathway for 2,4-dihydroxybenzoic acid in cancer cells is proposed

below.
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Hypothesized Signaling Pathway of 2,4-Dihydroxybenzoic Acid in Cancer Cells
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Caption: Hypothesized mechanism of 2,4-dihydroxybenzoic acid's anti-proliferative effect.
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This diagram illustrates the potential uptake of 2,4-dihydroxybenzoic acid via the SLC5A8

transporter, leading to the inhibition of CDKs and the induction of CDK inhibitors, ultimately

resulting in the suppression of cell cycle progression and proliferation. It is important to note

that this pathway is extrapolated from studies on related compounds and requires direct

experimental validation for 2,4-dihydroxybenzoic acid.

Conclusion
2,4-Dihydroxybenzoic acid is a versatile phenolic compound with demonstrated antioxidant

and antimicrobial properties. Its straightforward synthesis and interesting biological profile

make it a compelling candidate for further investigation in the fields of drug discovery and

materials science. This guide provides a foundational understanding for researchers and

professionals interested in exploring the potential applications of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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